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Compound of Interest

Compound Name: VX-166

Cat. No.: B15584711 Get Quote

Disclaimer: The following information pertains to the research chemical VX-166 (CAS No.

800408-39-3), a broad caspase inhibitor.[1][2] It is crucial to distinguish this compound from the

nerve agent VX, an extremely hazardous substance. Always verify the identity of your

chemical, including its CAS number, before handling. The information provided here is for

educational purposes and should not replace a comprehensive, institution-specific risk

assessment and adherence to all applicable safety regulations.

This guide provides essential safety protocols, operational procedures, and disposal plans for

researchers, scientists, and drug development professionals working with VX-166.

I. Personal Protective Equipment (PPE)
The appropriate PPE is fundamental for minimizing exposure to VX-166. The following table

outlines the recommended PPE for handling this compound.
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PPE Component Specification Purpose
Applicable
Scenarios

Gloves

Chemical-resistant

nitrile gloves. Double

gloving is

recommended.

Prevents dermal

absorption.

All handling activities,

including weighing,

dissolution, and

administration.

Gown

Disposable, solid-

front, back-closing lab

coat or gown.

Protects skin and

personal clothing from

contamination.

All handling activities.

Eye Protection

ANSI Z87.1 or EN 166

compliant safety

glasses with side

shields or chemical

splash goggles.[1][3]

[4][5][6]

Protects eyes from

splashes or aerosols.
All handling activities.

Respiratory Protection

A NIOSH-approved

respirator may be

necessary if there is a

risk of generating

aerosols or dust.

Prevents inhalation of

the compound.

When handling the

powder outside of a

certified chemical

fume hood or if

aerosolization is

possible.

II. Operational Plan: Handling Procedures
Adherence to a strict operational plan is crucial for the safe handling of VX-166.

A. Engineering Controls:

All manipulations of VX-166, especially handling of the solid powder, should be conducted in

a certified chemical fume hood to minimize inhalation exposure.[3]

Ensure adequate ventilation in all areas where the compound is used or stored.[1]

B. Handling Solid Compound (Weighing and Reconstitution):
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Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

workspace within the chemical fume hood by lining it with absorbent, disposable bench

paper.

Weighing: Use a calibrated analytical balance inside the fume hood. Handle the container

with care to avoid creating dust. Use a spatula to transfer the desired amount of VX-166 to a

tared weigh boat.

Reconstitution: Add the solvent to the vessel containing the weighed VX-166. Cap the vessel

and mix by gentle swirling or vortexing until the compound is fully dissolved.

C. Emergency Procedures:

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap

and plenty of water. Seek medical attention.[1]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.[1]

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[1]

Ingestion: Do not induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.[1]

Spill: In case of a small spill, absorb the material with an inert absorbent (e.g., vermiculite,

sand) and place it in a sealed container for disposal. For larger spills, evacuate the area and

follow institutional emergency procedures.

III. Disposal Plan
Proper disposal of VX-166 and associated waste is critical to prevent environmental

contamination and ensure safety.

Unused Compound: Dispose of unused VX-166 as hazardous chemical waste in accordance

with local, state, and federal regulations. Do not dispose of it down the drain.[1]
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Contaminated Materials: All disposable items that have come into contact with VX-166,

including gloves, bench paper, pipette tips, and empty containers, should be collected in a

designated, labeled hazardous waste container.

Empty Containers: To be considered "empty," containers must be managed according to

specific regulations, which may involve triple rinsing with a suitable solvent. The rinsate

should be collected and disposed of as hazardous waste.

IV. Quantitative Data
The following table summarizes available quantitative data for VX-166.

Property Value Source

CAS Number 800408-39-3 [1][2]

Molecular Formula C22H21F4N3O8 [2]

Molecular Weight 531.41 g/mol [2]

Note: As of the latest information, specific toxicity data (e.g., LD50) for VX-166 is not readily

available in the searched documents. Therefore, it should be handled with the assumption of

high potency and toxicity.

V. Experimental Workflow Diagram
The following diagram illustrates a standard workflow for handling a potent research compound

like VX-166 in a laboratory setting.
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Caption: Workflow for handling VX-166.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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